Cas no 138299-28-2 (Benzenamine, 4-(methylthio)-N-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-)

• Product Name: Benzenamine, 4-(methylthio)-N-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-
• CAS No: 138299-28-2
• MF: C₂₂H₃₃NS
• MW: 343.569124937058
• CID: 1252043
• Update Time: 2024-08-03

Benzenamine, 4-(methylthio)-N-(3,7,11-trimethyl-2,6,10-dodecatrienyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(methylthio)-N-(3,7,11-trimethyl-2,6,10-dodecatrienyl)-
• Benzenamine, 4-(methylthio)-N-(3,7,11-trimethyl-2,6,10-dodecatrien-1-yl)-

• Inchi： 1S/C22H33NS/c1-18(2)8-6-9-19(3)10-7-11-20(4)16-17-23-21-12-14-22(24-5)15-13-21/h8,10,12-16,23H,6-7,9,11,17H2,1-5H3
• InChI Key： LZGWGIUPJXCIAV-UHFFFAOYSA-N
• SMILES： C1(NCC=C(C)CCC=C(C)CC/C=C(\C)/C)=CC=C(SC)C=C1

Computed Properties

• Exact Mass: 343.23359

Experimental Properties

• Density: 0.97±0.1 g/cm3(Predicted)
• Boiling Point: 486.7±45.0 °C(Predicted)
• PSA: 12.03
• pka: 4.08±0.50(Predicted)